Cas no 61351-12-0 (1-Naphthalenol, 2,2'-thiobis[4-hexyl-)

• Product name: 1-Naphthalenol, 2,2'-thiobis[4-hexyl-
• CAS No: 61351-12-0
• MF: C₃₂H₃₈O₂S
• MW: 486.70792
• CID: 482884
• PubChem ID: 71396658

1-Naphthalenol, 2,2'-thiobis[4-hexyl- Chemical and Physical Properties

Names and Identifiers

• 4-hexyl-2-(4-hexyl-1-hydroxynaphthalen-2-yl)sulfanylnaphthalen-1-ol
• DTXSID40818207
• 2,2'-Sulfanediylbis(4-hexylnaphthalen-1-ol)
• 61351-12-0
• 1-Naphthalenol, 2,2'-thiobis[4-hexyl-

• Inchi： InChI=1S/C32H38O2S/c1-3-5-7-9-15-23-21-29(31(33)27-19-13-11-17-25(23)27)35-30-22-24(16-10-8-6-4-2)26-18-12-14-20-28(26)32(30)34/h11-14,17-22,33-34H,3-10,15-16H2,1-2H3
• InChI Key： JBSKRLIBRSOKCF-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC(=C(C2=CC=CC=C21)O)SC3=C(C4=CC=CC=C4C(=C3)CCCCCC)O

Computed Properties

• Exact Mass: 486.25944
• Monoisotopic Mass: 486.25925162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 11.7

Experimental Properties

• PSA: 40.46